Cas no 1007386-82-4 (6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)

6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid structure
1007386-82-4 structure
Product Name:6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:1007386-82-4
MF:C8H7NO2S
MW:181.211680650711
CID:1096091
PubChem ID:24815617
Update Time:2025-04-20

6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
    • 1007386-82-4
    • 6-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylicacid
    • ZB1298
    • SCHEMBL1244684
    • DB-359619
    • Inchi: 1S/C8H7NO2S/c1-4-6(8(10)11)9-5-2-3-12-7(4)5/h2-3,9H,1H3,(H,10,11)
    • InChI Key: XWKVOVYOCKXSKA-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(C)=C(C(=O)O)N2

Computed Properties

  • Exact Mass: 181.01975g/mol
  • Monoisotopic Mass: 181.01975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 181.21g/mol
  • XLogP3: 2
  • Topological Polar Surface Area: 81.3Ų

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